Cas no 117007-73-5 (1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl-)

• Product Name: 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl-
• CAS No: 117007-73-5
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 3653812
• PubChem ID: 11075021
• Update Time: 2025-04-22

1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2,3-dihydro-3,3-dimethyl-1-phenyl-
• DB-422431
• 2,3-Dihydro-3,3-dimethyl-1-phenyl-1H-indole
• 117007-73-5
• SCHEMBL3304748

• Inchi： 1S/C16H17N/c1-16(2)12-17(13-8-4-3-5-9-13)15-11-7-6-10-14(15)16/h3-11H,12H2,1-2H3
• InChI Key： BLTILTVNUCYCQZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC=C2)C(C)(C)C1

Computed Properties

• Exact Mass: 223.136099547Da
• Monoisotopic Mass: 223.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 3.2Ų